2,4-Dimethoxy-3,7-dibenzofurandiol

• CAS No.: 1188276-92-7
• Molecular Formula: C14H12O5
• Molecular Weight: 260.24 g/mol
• IUPAC Name: 2,4-dimethoxydibenzofuran-3,7-diol
• InChI: InChI=1S/C14H12O5/c1-17-11-6-9-8-4-3-7(15)5-10(8)19-13(9)14(18-2)12(11)16/h3-6,15-16H,1-2H3
• InChI Key: UOMKWMFPHKNOIU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C2C(=C1)C3=C(O2)C=C(C=C3)O)OC)O

Description

2,4-Dimethoxy-3,7-dibenzofurandiol is a synthetic dibenzofuran derivative of significant interest in pharmacological research, particularly for the study of cardiovascular diseases. While specific biological data for this exact compound is limited in public sources, research into structurally related dibenzofuran compounds reveals a promising potential for similar applications. Studies on analogues, such as those involving conjugates of dihydroquercetin with isoquinoline alkaloids, have demonstrated combined positive inotropic (contractility-enhancing) and vasorelaxant (blood vessel-relaxing) effects, which are critical areas of investigation for heart failure treatment . The research value of 2,4-Dimethoxy-3,7-dibenzofurandiol is hypothesized to lie in its potential to modulate key signaling pathways and calcium homeostasis in cardiovascular tissues. Based on the mechanisms of related compounds, its activity may involve the activation of the β-adrenergic receptor/adenylyl cyclase/cAMP/PKA pathway, leading to increased calcium influx through L-type calcium channels and enhanced calcium handling by the sarcoplasmic reticulum, thereby improving cardiac muscle contraction force . Furthermore, its vasorelaxant properties may be mediated through endothelium-dependent mechanisms involving the NO/sGC/cGMP pathway and endothelium-independent pathways, including the activation of potassium channels (KATP and BKCa) and inhibition of voltage-dependent calcium channels, resulting in decreased intracellular calcium levels and vascular smooth muscle relaxation . This compound is presented as a valuable chemical tool for researchers exploring novel therapeutic strategies for conditions like heart failure, where improving cardiac contractility and peripheral blood flow is paramount. 2,4-Dimethoxy-3,7-dibenzofurandiol is supplied as a high-purity compound for research purposes only.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-Dimethoxy-3,7-dibenzofurandiol typically involves the reaction of appropriate benzofuran precursors with methoxy and hydroxyl substituents. One common method involves the use of methoxybenzofuran derivatives, which are subjected to hydroxylation reactions under controlled conditions . The reaction conditions often include the use of catalysts and specific solvents to achieve the desired product.

Industrial Production Methods

Industrial production of 2,4-Dimethoxy-3,7-dibenzofurandiol may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

2,4-Dimethoxy-3,7-dibenzofurandiol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding dihydro derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the benzofuran core.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation, often involving specific temperatures, solvents, and catalysts .

Major Products Formed

The major products formed from these reactions include quinone derivatives, dihydrobenzofurans, and substituted benzofurans, each with distinct chemical and biological properties .

Scientific Research Applications

2,4-Dimethoxy-3,7-dibenzofurandiol has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of microbial infections and inflammatory conditions.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2,4-Dimethoxy-3,7-dibenzofurandiol involves its interaction with specific molecular targets and pathways. The compound’s biological effects are often mediated through its ability to modulate oxidative stress and inhibit microbial growth. It may target cellular components such as enzymes involved in redox reactions and disrupt cellular homeostasis .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s structural analogs vary in substituent types, positions, and saturation levels, leading to distinct properties:

Compound Name	Core Structure	Functional Groups	Key Properties/Applications	References
2,4-Dimethoxy-3,7-dibenzofurandiol	Benzofuran	2,4-OCH₃; 3,7-OH	High polarity, potential antioxidant	N/A
(−)-Dihydro-3,4-dimethoxy-3,4-demethylenedioxycubebin (20)	Partially saturated benzofuran	3,4-OCH₃; demethylenedioxy bridge	Stereochemical complexity; misassignment risks in synthesis
2,3-Dihydro-2,2-dimethyl-7-benzofuranol	Dihydrobenzofuran	7-OH; 2,2-CH₃	Pesticide metabolite; lower polarity
2:7-Dibenzoylfluorenedioxime	Fluorene derivative	Benzoyl; dioxime	Historical synthetic interest (1930s)

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 2,4-Dimethoxy-3,7-dibenzofurandiol, and what key intermediates are involved?

• Methodological Answer : Synthesis typically involves multi-step procedures, starting with dibenzofuran precursors. Key steps include regioselective methoxylation using protecting groups (e.g., acetyl or benzyl) to direct substitution patterns. For example, spirobenzofuran analogs are synthesized via cyclization reactions using catalysts like BF₃·Et₂O, followed by demethylation with reagents such as BBr₃ . Intermediate characterization via HPLC and NMR is critical to confirm regiochemistry .

Q. Which spectroscopic techniques are most effective for confirming the structure of 2,4-Dimethoxy-3,7-dibenzofurandiol?

• Methodological Answer :

• 1H/13C NMR : Assign methoxy (δ ~3.8–4.0 ppm) and hydroxyl protons (δ ~5.5–6.0 ppm, exchangeable with D₂O). Aromatic protons are analyzed for coupling patterns to confirm substitution positions.
• Mass Spectrometry (MS) : High-resolution MS (HRMS) identifies molecular ions ([M+H]⁺) and fragmentation patterns.
• IR Spectroscopy : Confirms hydroxyl (3200–3600 cm⁻¹) and ether (C-O-C, ~1250 cm⁻¹) functional groups .

Q. What natural sources have been reported for dibenzofuran diol derivatives, and what extraction methods are used?

• Methodological Answer : Dibenzofuran derivatives, including dimethoxy-substituted analogs, are isolated from Aristolochia species via sequential extraction. For example, hexane and chloroform extracts of Aristolochia peltato-deltoidea are fractionated using column chromatography (silica gel, eluted with hexane/EtOAc gradients). Structural elucidation employs NMR and MS comparison with synthetic standards .

Q. What chromatographic methods are recommended for purifying 2,4-Dimethoxy-3,7-dibenzofurandiol from complex mixtures?

• Methodological Answer : Reverse-phase HPLC (C18 column, 5 μm) with a gradient of acetonitrile/water (0.1% formic acid) is effective. Preparative TLC (silica gel, CH₂Cl₂/MeOH 9:1) can isolate milligram quantities. Purity is validated via HPLC-UV (λ = 254 nm) .

Advanced Research Questions

Q. How can researchers address discrepancies in NMR data when assigning methoxy group positions in poly-substituted dibenzofurans?

• Methodological Answer :

• 2D NMR (COSY, NOESY, HSQC) : Resolves overlapping signals and correlates protons with adjacent substituents. For example, NOESY can detect spatial proximity between methoxy groups and aromatic protons.
• Isotopic Labeling : Synthesize deuterated analogs to simplify spectra.
• Computational Modeling : Density Functional Theory (DFT) predicts chemical shifts and validates assignments .

Q. What strategies optimize the regioselective introduction of methoxy groups in dibenzofuran diols during synthesis?

• Methodological Answer :

• Protecting Groups : Use tert-butyldimethylsilyl (TBS) to block specific hydroxyl groups before methoxylation.
• Catalytic Systems : Pd(OAc)₂ with ligands (e.g., Xantphos) enhances selectivity in cross-coupling reactions.
• Demethylation Optimization : Controlled use of BBr₃ at –78°C selectively removes methyl groups without side reactions .

Q. How do steric and electronic factors influence the reactivity of 2,4-Dimethoxy-3,7-dibenzofurandiol in electrophilic substitution reactions?

• Methodological Answer :

• Electronic Effects : Methoxy groups act as electron donors, activating specific positions (e.g., para to hydroxyl groups) for nitration or halogenation.
• Steric Hindrance : Ortho-substituted methoxy groups reduce reactivity at adjacent sites. Computational studies (e.g., Fukui indices) predict electrophilic attack sites.
• Experimental Validation : Competitive reactions with HNO₃/H₂SO₄ or Br₂/FeBr₃, followed by LC-MS analysis, confirm regioselectivity .

Q. What analytical approaches reconcile contradictory bioactivity data in studies of dibenzofuran diol derivatives?

• Methodological Answer :

• Dose-Response Curves : Test compounds across concentrations (1 nM–100 μM) to identify non-linear effects.
• Metabolite Screening : Use LC-MS/MS to detect degradation products that may interfere with assays.
• Structural Analog Comparison : Benchmark against known derivatives (e.g., eupomatenoid-7) to isolate structure-activity relationships .